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Compound of Interest

Compound Name: Ribasine

Cat. No.: B1672137

A comprehensive investigation into the scientific literature and chemical databases for an
alkaloid named "Ribasine" has yielded no discernible results. This suggests that "Ribasine”
may be a novel compound not yet documented in publicly accessible resources, a proprietary
designation, a potential misspelling of an existing alkaloid, or a hypothetical molecule.

For professionals in research, science, and drug development, the precise identification of a
chemical entity is the foundational step for any further investigation. Without primary data on its
discovery, isolation, structure, and biological activity, an in-depth technical guide on "Ribasine"
cannot be constructed.

However, the query for "Ribasine” may stem from a typographical error. Several existing
alkaloids possess names with phonetic similarities. Below is a summary of information on two
such compounds, Rhetsinine and Ribalinine, which could be the intended subject of the original
query. Additionally, the similarly named synthetic antiviral drug Ribavirin is addressed to avoid
confusion.

Potential Alternative Alkaloid: Rhetsinine

Rhetsinine is an indolopyridoquinazoline alkaloid that has been isolated from plant species
such as Evodia rutaecarpa and Araliopsis soyauxii.[1] It has been the subject of research for its
potential biological activities.

Table 1: Physicochemical and Bioactivity Data for Rhetsinine

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1672137?utm_src=pdf-interest
https://www.benchchem.com/product/b1672137?utm_src=pdf-body
https://www.benchchem.com/product/b1672137?utm_src=pdf-body
https://www.benchchem.com/product/b1672137?utm_src=pdf-body
https://www.benchchem.com/product/b1672137?utm_src=pdf-body
https://www.mdpi.com/1420-3049/27/3/1104
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C19H17N302 [2][3]
Molecular Weight 319.36 g/mol [3]

CAS Number 526-43-2 [2]
Biological Target Aldose reductase [4]
Bioactivity (ICso) 24.1 M (Aldose reductase )

inhibition)

Experimental Protocols: Isolation of Rhetsinine

A general procedure for the isolation of Rhetsinine from Evodia rutaecarpa involves a hot water
extraction followed by chromatographic separation.

o Extraction: The dried and powdered plant material is extracted with hot water.

o Chromatography: The aqueous extract is then subjected to distribution or gel filtration
chromatography to separate the active compounds.[4]

» Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Signaling Pathway Involvement

Rhetsinine has been identified as an inhibitor of aldose reductase.[4] This enzyme is a key
component of the polyol pathway, which is implicated in the pathogenesis of diabetic

complications.
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Caption: Inhibition of Aldose Reductase by Rhetsinine.

Potential Alternative Alkaloid: Ribalinine

Ribalinine is a quinoline alkaloid that has been isolated from Balfourodendron riedelianum.[5]

Table 2: Physicochemical Data for Ribalinine

Property Value Source
Molecular Formula C15H17NOs [5]
Molecular Weight 259.30 g/mol [5]
CAS Number 7688-58-6 [5]

Detailed information regarding the specific biological activities and experimental protocols for
Ribalinine is less prevalent in the readily available scientific literature compared to Rhetsinine.

Clarification: Ribavirin (Not an Alkaloid)

It is also possible that "Ribasine” was a misspelling of Ribavirin. It is crucial to note that
Ribavirin is not an alkaloid.[6] It is a synthetic nucleoside analog with broad-spectrum antiviral
activity.[7][8]

Table 3: Key Distinctions of Ribavirin
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Feature Description Source

Compound Class Synthetic Nucleoside Analog [7119]

Antiviral medication (e.g., for

Primary Use - [8]
Hepatitis C, RSV)

Interferes with viral RNA

Mechanism of Action ) ) [8]
synthesis and mRNA capping

Experimental Workflow: Not Applicable in the Context of Natural Product Isolation

As a synthetic compound, the experimental workflow for Ribavirin involves chemical synthesis

rather than isolation from natural sources.

Natural Products

Alkaloids Synthetic Compounds

ncludes

Compounds

Rhetsinine Ribalinine

Click to download full resolution via product page
Caption: Classification of Rhetsinine, Ribalinine, and Ribavirin.

In conclusion, while a detailed technical guide on "Ribasine" is not feasible due to the absence
of scientific data, this document provides an overview of potential alternative alkaloids,
Rhetsinine and Ribalinine, based on phonetic similarity. It also clarifies the nature of the
synthetic drug Ribavirin to prevent misidentification. For further research, it is recommended to

verify the correct name and spelling of the compound of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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